Cas no 2172586-84-2 (2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal)

• Product Name: 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal
• CAS No: 2172586-84-2
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5999981
• PubChem ID: 165551639
• Update Time: 2025-08-05

2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal
• 2-[(4-chloro-1,3-thiazol-5-yl)methyl]-2-methylbutanal
• EN300-1620978
• 2172586-84-2

• Inchi： 1S/C9H12ClNOS/c1-3-9(2,5-12)4-7-8(10)11-6-13-7/h5-6H,3-4H2,1-2H3
• InChI Key： MEJIXSSYOKGPIB-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C=O)(C)CC)SC=N1

Computed Properties

• Exact Mass: 217.0328129g/mol
• Monoisotopic Mass: 217.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal

Comprehensive Introduction to 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal (CAS No. 2172586-84-2)

2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal (CAS No. 2172586-84-2) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique thiazole ring structure, is often explored for its potential applications in crop protection and drug development. The presence of the chloro-thiazole moiety makes it a valuable intermediate in synthesizing more complex molecules, particularly those targeting pest control and disease management.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over sustainable agriculture and food security. Researchers are increasingly focusing on compounds like 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal due to their potential to enhance crop yield while minimizing environmental impact. This aligns with the growing trend of green chemistry, where the emphasis is on developing safer and more efficient chemical solutions. The compound’s structural features also make it a candidate for biodegradable pesticides, a hot topic in modern agricultural science.

From a pharmaceutical perspective, the thiazole ring is a well-known pharmacophore, often associated with antibacterial and antifungal properties. This has led to speculation about the potential of 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal in drug discovery, particularly in the fight against antimicrobial resistance (AMR). As AMR becomes a critical global health issue, compounds with novel mechanisms of action are in high demand, and this molecule’s unique structure could offer new avenues for research.

The synthesis of 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal typically involves multi-step organic reactions, with the chloro-thiazole group being introduced early in the process. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are crucial for meeting the stringent quality standards required in both agrochemical and pharmaceutical applications. The compound’s stability under various conditions is also a key area of study, as it influences its practicality in real-world applications.

Another area of interest is the compound’s potential role in integrated pest management (IPM) systems. IPM strategies aim to reduce reliance on traditional pesticides by incorporating biological controls and chemical alternatives. 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal could serve as a bridge between these approaches, offering targeted activity against specific pests while being compatible with beneficial insects. This is particularly relevant given the increasing consumer demand for organic produce and reduced pesticide residues in food.

In the realm of material science, the compound’s thiazole core has also sparked interest. Thiazole derivatives are known for their electronic properties, making them candidates for use in organic semiconductors and light-emitting diodes (LEDs). While this application is still exploratory, it highlights the versatility of 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal beyond its traditional uses. Such interdisciplinary potential is a testament to the compound’s broad utility.

As research into 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal continues, its commercial viability will depend on factors such as scalable synthesis, cost-effectiveness, and regulatory approval. The compound’s niche applications in high-value crops and specialty chemicals could make it a lucrative option for manufacturers. Additionally, its alignment with sustainability goals may attract investment from companies prioritizing environmental, social, and governance (ESG) criteria.

In conclusion, 2-(4-chloro-1,3-thiazol-5-yl)methyl-2-methylbutanal (CAS No. 2172586-84-2) represents a fascinating intersection of agrochemical innovation, pharmaceutical potential, and material science. Its unique structure and diverse applications make it a compound worth watching in the coming years, especially as industries continue to prioritize sustainability and efficiency. For researchers and industry professionals, this molecule offers a wealth of opportunities to explore and exploit.